N'-(2,4-dichlorobenzylidene)-3-(2-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(2,4-dichlorophenyl)methylideneamino]-3-(2-ethoxyphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C19H16Cl2N4O2/c1-2-27-18-6-4-3-5-14(18)16-10-17(24-23-16)19(26)25-22-11-12-7-8-13(20)9-15(12)21/h3-11H,2H2,1H3,(H,23,24)(H,25,26)/b22-11+
• InChI Key: ZRRCAAUAUHNVSM-SSDVNMTOSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NNC(=C2)C(=O)NN=CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: CCOC1=CC=CC=C1C2=NNC(=C2)C(=O)N/N=C/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N4O2
• Molecular Weight: 403.3 g/mol

Description

N'-(2,4-dichlorobenzylidene)-3-(2-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Corrosion Inhibition

N'-(2,4-dichlorobenzylidene)-3-(2-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide derivatives have been studied for their corrosion protection behavior. Specifically, carbohydrazide-pyrazole compounds demonstrated significant inhibition efficiency against the corrosion of mild steel in an acidic environment. The studies utilized electrochemical methods to evaluate the performance of these inhibitors, showing their potential in protecting metals from corrosion in industrial applications (Paul et al., 2020).

Computational Chemistry and Molecular Docking

This compound has been a subject of extensive computational studies to understand its properties and interactions at the molecular level. Density Functional Theory (DFT) and molecular docking techniques were employed to predict its behavior in various settings, including its potential as a therapeutic agent. For instance, the compound demonstrated significant interactions with proteins, suggesting its potential utility in designing drugs with specific biological targets (Karrouchi et al., 2020).